Cas no 1781296-88-5 (1-fluoro-3-azabicyclo3.1.0hexane)

• Product Name: 1-fluoro-3-azabicyclo3.1.0hexane
• CAS No: 1781296-88-5
• MF: C₅H₈FN
• MW: 101.122124671936
• CID: 5103021
• PubChem ID: 84715970
• Update Time: 2025-06-30

1-fluoro-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 1-fluoro-
• 1-fluoro-3-azabicyclo3.1.0hexane

• Inchi： 1S/C5H8FN/c6-5-1-4(5)2-7-3-5/h4,7H,1-3H2
• InChI Key： HWHLKXWXORPROH-UHFFFAOYSA-N
• SMILES： C12(F)C(C1)CNC2

Additional information on 1-fluoro-3-azabicyclo3.1.0hexane

Professional Introduction to Compound with CAS No. 1781296-88-5 and Product Name: 1-fluoro-3-azabicyclo3.1.0hexane

The compound with the CAS number 1781296-88-5 and the product name 1-fluoro-3-azabicyclo3.1.0hexane represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel pharmacophores. This bicyclic structure, featuring a fluorine substituent and an azabicyclo framework, has garnered considerable attention due to its unique structural features and potential therapeutic applications.

1-fluoro-3-azabicyclo3.1.0hexane belongs to a class of compounds known for their versatile biological activities. The presence of a fluorine atom at the 1-position introduces a high degree of lipophilicity and metabolic stability, which are critical factors in drug development. The azabicyclo moiety, specifically the bicyclo[3.1.0]hexane scaffold, contributes to the compound's rigidity and spatial orientation, which can be pivotal in binding to biological targets with high specificity.

Recent research in medicinal chemistry has highlighted the importance of fluorinated heterocycles in the development of next-generation therapeutics. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules, enhance binding affinity, and improve overall drug efficacy. The compound 1-fluoro-3-azabicyclo3.1.0hexane exemplifies these principles, offering a promising scaffold for further derivatization and optimization.

In particular, the bicyclo[3.1.0]hexane core has been explored in various pharmacological contexts due to its ability to mimic natural product scaffolds found in bioactive molecules. This structural motif is known to exhibit favorable interactions with biological targets, making it an attractive platform for drug discovery. The incorporation of an azabicyclo group further enhances the compound's potential by introducing nitrogen atoms, which are often crucial for hydrogen bonding interactions with biological receptors.

The fluorine substituent at the 1-position of 1-fluoro-3-azabicyclo3.1.0hexane adds another layer of complexity and functionality to this molecule. Fluorine atoms are well-known for their ability to influence molecular properties such as electronic distribution, lipophilicity, and metabolic stability. In this context, the fluorine atom can serve as a key pharmacophoric element, contributing to the compound's overall activity profile.

Current research efforts are focused on exploring the synthetic pathways and derivatives of 1-fluoro-3-azabicyclo3.1.0hexane to identify novel bioactive compounds with enhanced therapeutic potential. Techniques such as computational modeling, high-throughput screening, and structure-activity relationship (SAR) studies are being employed to optimize this scaffold for various biological targets.

The potential applications of 1-fluoro-3-azabicyclo3.1.0hexane span multiple therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. The unique structural features of this compound make it a valuable tool for developing new drugs that can interact selectively with disease-causing targets while minimizing off-target effects.

One particularly intriguing aspect of this molecule is its potential as a precursor for more complex derivatives through functional group transformations such as halogenation, alkylation, or coupling reactions with other pharmacophores. These modifications can be tailored to fine-tune the biological activity and pharmacokinetic properties of the final drug candidates.

The synthesis of 1-fluoro-3-azabicyclo3.1.0hexane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve the desired molecular architecture efficiently.

The role of computational chemistry in understanding the structure-property relationships (SPR) of 1-fluoro-3-azabicyclo3.1.0hexane cannot be overstated. Molecular modeling studies have provided valuable insights into how structural modifications can influence biological activity, helping researchers design more effective drug candidates.

In conclusion, 1781296-88-5 represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications, 1-fluoro-3-azabicyclo3 . 1 . 0 hexane offers a promising scaffold for further exploration in drug discovery efforts . The combination of synthetic chemistry expertise , computational modeling , and biological evaluation will continue to drive innovation in this field , paving the way for novel therapeutics that address unmet medical needs . p >